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Compound of Interest

Compound Name:
Ethyl 2-aminooxazole-4-

carboxylate

Cat. No.: B033254 Get Quote

This document provides a comprehensive overview of the safety, handling, and toxicological

information for Ethyl 2-aminooxazole-4-carboxylate (CAS No: 177760-52-0). The information

is intended for researchers, scientists, and professionals in drug development and other

laboratory settings. Adherence to these guidelines is crucial for ensuring personal safety and

maintaining a safe research environment.

Chemical Identification and Physical Properties
Ethyl 2-aminooxazole-4-carboxylate is a solid organic compound.[1] Its key physical and

chemical properties are summarized below.
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Property Value Source

CAS Number 177760-52-0 [1][2]

Molecular Formula C₆H₈N₂O₃ [2][3]

Molecular Weight 156.14 g/mol [1][2]

IUPAC Name
ethyl 2-amino-1,3-oxazole-4-

carboxylate
[2][3]

Appearance
White to pale yellow or pale

cream powder
[3]

Form Solid [1]

Melting Point 135-147 °C [1][3]

Flash Point Not applicable [1][4]

Storage Temperature 2-8°C [1][4]

Hazard Identification and GHS Classification
The compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to irritation and acute toxicity.[2]

Hazard Category GHS Classification Hazard Statement

Acute Toxicity, Oral Warning, Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Warning, Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Warning, Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Warning, Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Warning, Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Warning, Category 3

H335: May cause respiratory

irritation
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Source:[2]

The following diagram illustrates the logical flow from the compound's intrinsic properties to its

GHS classification.

Compound Properties

Identified Health Hazards

GHS Classification

Ethyl 2-aminooxazole-4-carboxylate

Causes Skin Irritation

Causes Serious Eye Irritation

May Cause Respiratory Irritation

Harmful if Swallowed, Inhaled, or in Contact with Skin

GHS07: Exclamation Mark Signal Word: Warning

Click to download full resolution via product page

GHS Hazard Identification Flow

Toxicological Information
The toxicological profile is primarily derived from GHS classifications. Specific quantitative data,

such as LD50 or LC50 values, are not readily available in the provided search results.
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Toxicological Endpoint Finding Source

Acute Toxicity
Harmful by oral, dermal, and

inhalation routes.
[2]

Skin Irritation Causes skin irritation. [2]

Eye Irritation Causes serious eye irritation. [2]

Respiratory Irritation
May cause respiratory

irritation.
[2]

Carcinogenicity No data available. [5]

Mutagenicity No data available. [5]

Reproductive Toxicity No data available. [5]

First-Aid Measures
Disclaimer: The following first-aid measures are based on standard procedures for chemicals

with similar hazard classifications. Always consult the specific Safety Data Sheet (SDS) for the

product before use.
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Exposure Route First-Aid Protocol

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[5]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs or persists, get medical advice/attention.

[5]

Eye Contact

Rinse cautiously and immediately with plenty of

water for several minutes, also under the

eyelids. Remove contact lenses, if present and

easy to do. Continue rinsing for at least 15

minutes. If eye irritation persists, get medical

advice/attention.[5][6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Call

a POISON CENTER or doctor if you feel unwell.

[5][6]

Experimental Protocols and Handling
Handling:

Use only in a well-ventilated area, preferably within a chemical fume hood.

Avoid breathing dust.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE).[7]

Wash hands and any exposed skin thoroughly after handling.

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated place.

Recommended storage temperature is between 2-8°C.[1][4]

Keep away from incompatible materials such as strong oxidizing agents.

This material is classified under Storage Class 11 for combustible solids.[1][4]

Dissolution Protocol:

Perform all operations within a certified chemical fume hood.

Don all required PPE (safety goggles, lab coat, compatible gloves).

Place a stir bar and the appropriate volume of the desired solvent into a flask.

Slowly add the pre-weighed Ethyl 2-aminooxazole-4-carboxylate solid to the solvent while

stirring to prevent clumping and ensure efficient dissolution.

If necessary, sonication may be used to aid dissolution.

Ensure the container is sealed after dissolution to prevent vapor release.

Waste Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Contaminated packaging should be treated as the chemical itself.

Do not allow the material to enter drains or waterways.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure.
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Control Type Recommendation

Engineering Controls

Work in a chemical fume hood. Ensure eyewash

stations and safety showers are readily

accessible.

Eye/Face Protection

Wear chemical splash goggles that meet ANSI

Z87.1 standards. A face shield may be required

for splash-prone operations.[8]

Skin Protection

Wear a chemically resistant lab coat. Select and

wear appropriate gloves (e.g., nitrile rubber)

based on permeation and breakthrough time.[8]

Respiratory Protection

If not handled in a fume hood or if dust is

generated, use a NIOSH-approved N95 (or

better) particulate respirator.[9]

The diagram below outlines a standard workflow for safely handling this chemical in a

laboratory setting.
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Preparation

Chemical Handling

Post-Experiment & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Work Inside a
Chemical Fume Hood

Proceed to handling

Weigh and Transfer Chemical

Perform Experiment

Decontaminate Glassware & Surfaces

Experiment complete

Dispose of Chemical Waste in
Designated Labeled Container

Doff and Dispose/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

General Laboratory Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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